Cas no 1338690-48-4 (2-hydrazinyl-3-(3-propyl-1,2,4-oxadiazol-5-yl)pyridine)

• Product Name: 2-hydrazinyl-3-(3-propyl-1,2,4-oxadiazol-5-yl)pyridine
• CAS No: 1338690-48-4
• CID: 4589254
• Update Time: 2025-06-12

2-hydrazinyl-3-(3-propyl-1,2,4-oxadiazol-5-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Hydrazinyl-3-(3-propyl-1,2,4-oxadiazol-5-yl)pyridine
• 2-hydrazinyl-3-(3-propyl-1,2,4-oxadiazol-5-yl)pyridine

Additional information on 2-hydrazinyl-3-(3-propyl-1,2,4-oxadiazol-5-yl)pyridine

Introduction to 2-hydrazinyl-3-(3-propyl-1,2,4-oxadiazol-5-yl)pyridine (CAS No. 1338690-48-4)

2-hydrazinyl-3-(3-propyl-1,2,4-oxadiazol-5-yl)pyridine, identified by its Chemical Abstracts Service (CAS) number 1338690-48-4, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic compound features a pyridine core conjugated with a hydrazine moiety and an oxadiazole ring, making it a versatile scaffold for the development of novel bioactive molecules.

The structural composition of 2-hydrazinyl-3-(3-propyl-1,2,4-oxadiazol-5-yl)pyridine positions it as a potential candidate for various therapeutic applications. The presence of the hydrazine group suggests possible interactions with biological targets such as enzymes and receptors, while the oxadiazole moiety is known for its pharmacological properties, including anti-inflammatory and antimicrobial activities. The propyl substituent further modulates the electronic and steric properties of the molecule, influencing its binding affinity and metabolic stability.

In recent years, there has been growing interest in designing small-molecule inhibitors targeting protein-protein interactions (PPIs), which play crucial roles in numerous disease pathways. The unique structural features of 2-hydrazinyl-3-(3-propyl-1,2,4-oxadiazol-5-yl)pyridine make it an attractive candidate for developing PPI modulators. Studies have demonstrated that hydrazine derivatives can effectively disrupt aberrant protein interactions involved in cancer progression, neurodegenerative disorders, and infectious diseases.

Moreover, the oxadiazole ring in 2-hydrazinyl-3-(3-propyl-1,2,4-oxadiazol-5-yl)pyridine has been extensively explored for its ability to enhance drug delivery systems. Researchers have leveraged its stability and bioavailability to create prodrugs that release active pharmaceutical ingredients (APIs) under specific physiological conditions. This approach has shown promise in improving therapeutic efficacy while minimizing side effects.

The compound's potential also extends to its role as a building block for more complex drug candidates. By modifying the substituents or appending additional functional groups, chemists can generate libraries of derivatives with tailored pharmacokinetic profiles. High-throughput screening (HTS) and structure-based drug design (SBDD) methodologies have been employed to identify lead compounds derived from 2-hydrazinyl-3-(3-propyl-1,2,4-oxadiazol-5-yl)pyridine that exhibit enhanced potency and selectivity against target enzymes.

Recent advancements in computational chemistry have further accelerated the discovery process for this compound. Molecular docking simulations and quantum mechanical calculations have provided insights into the binding modes of 2-hydrazinyl-3-(3-propyl-1,2,4-oxadiazol-5-yl)pyridine with biological targets. These studies have highlighted key interactions between the hydrazine group and polar residues in protein active sites, suggesting mechanisms for optimizing drug-like properties.

The synthesis of 2-hydrazinyl-3-(3-propyl-1,2,4-oxadiazol-5-yl)pyridine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Modern synthetic techniques such as transition-metal catalysis and flow chemistry have been employed to streamline the process. These innovations not only improve efficiency but also reduce waste generation, aligning with green chemistry principles.

In clinical research settings, 2-hydrazinyl-3-(3-propyl-1,2,4-oaxadiazol -5 -y l ) py rid ine has been investigated in preclinical models for its potential therapeutic benefits. Preliminary studies suggest that it may exhibit anti-proliferative effects in certain cancer cell lines by inhibiting key signaling pathways associated with tumor growth. Additionally, its ability to modulate inflammatory responses makes it a promising candidate for treating chronic inflammatory diseases.

The compound's pharmacokinetic profile is another area of active investigation. Pharmacokinetic studies have revealed that 2-hydrazinyl - 3 - ( 3 - prop y l - 1 , 2 , 4 - o x adia z ol - 5 - y l ) p y rid ine exhibits moderate solubility in water and lipids, facilitating absorption through both oral and intravenous routes. Its metabolic stability suggests a favorable half-life for therapeutic action while minimizing rapid clearance from the system.

Future directions in research may focus on developing analogs of 2-hydrazinyl - 3 - ( 3 - prop y l - 1 , 2 , 4 - o x adia z ol - 5 - y l ) p y rid ine with improved pharmacological properties. For instance, incorporating fluorinated groups could enhance binding affinity through hydrophobic interactions or metabolic resistance against enzymatic degradation. Similarly，exploring different substitution patterns on the pyridine ring might reveal new mechanisms of action against disease-causing targets.

The role of CAS No.1338690 -48 -4 as a reference point underscores its importance in chemical nomenclature and database indexing systems used by researchers worldwide。 Its unique molecular structure provides valuable insights into how functional groups influence biological activity，making it an essential component for medicinal chemists engaged in drug discovery programs across academia，industry，and regulatory agencies。